Cas no 2228090-60-4 (2-amino-2-1-(1-ethyl-1H-imidazol-5-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(1-ethyl-1H-imidazol-5-yl)cyclopropylacetic acid
• CAS No: 2228090-60-4
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5962051
• PubChem ID: 165710788
• Update Time: 2025-05-19

2-amino-2-1-(1-ethyl-1H-imidazol-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(1-ethyl-1H-imidazol-5-yl)cyclopropylacetic acid
• 2228090-60-4
• EN300-1769455
• 2-amino-2-[1-(1-ethyl-1H-imidazol-5-yl)cyclopropyl]acetic acid

• Inchi： 1S/C10H15N3O2/c1-2-13-6-12-5-7(13)10(3-4-10)8(11)9(14)15/h5-6,8H,2-4,11H2,1H3,(H,14,15)
• InChI Key： UWJMGKBZHPAOAZ-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2=CN=CN2CC)CC1)N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-2-1-(1-ethyl-1H-imidazol-5-yl)cyclopropylacetic acid

Research Briefing on 2-amino-2-1-(1-ethyl-1H-imidazol-5-yl)cyclopropylacetic acid (CAS: 2228090-60-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing interest in novel small molecules with potential therapeutic applications. Among these, 2-amino-2-1-(1-ethyl-1H-imidazol-5-yl)cyclopropylacetic acid (CAS: 2228090-60-4) has emerged as a compound of significant interest due to its unique structural features and promising biological activity. This briefing aims to provide an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound, characterized by its cyclopropylacetic acid core and imidazole moiety, has been investigated for its role in modulating specific biological pathways. Recent studies have demonstrated its potential as a modulator of key enzymes and receptors, making it a candidate for further development in targeted therapies. The synthesis of 2-amino-2-1-(1-ethyl-1H-imidazol-5-yl)cyclopropylacetic acid has been optimized to achieve high yields and purity, as reported in recent publications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity.

Pharmacological evaluations have revealed that this compound exhibits selective binding affinity towards certain protein targets, which are implicated in inflammatory and metabolic disorders. In vitro and in vivo studies have shown promising results, including reduced inflammatory markers and improved metabolic parameters in preclinical models. These findings suggest that 2-amino-2-1-(1-ethyl-1H-imidazol-5-yl)cyclopropylacetic acid could serve as a lead compound for the development of new anti-inflammatory or metabolic drugs.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions responsible for its biological activity. These studies have identified key functional groups that contribute to its binding affinity and selectivity, offering opportunities for further structural optimization. Researchers are also exploring its potential in combination therapies, where it may enhance the efficacy of existing drugs.

In conclusion, 2-amino-2-1-(1-ethyl-1H-imidazol-5-yl)cyclopropylacetic acid represents a promising candidate in the field of medicinal chemistry. Its unique structure and demonstrated biological activity warrant further investigation to fully elucidate its therapeutic potential. Future research directions may include expanded preclinical testing, formulation development, and exploration of its mechanisms of action at the molecular level. This compound exemplifies the ongoing innovation in chemical biology, where novel small molecules continue to drive advancements in drug discovery and development.